2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide

• IUPAC Name: 2,5-dichloro-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H20Cl2N2O/c1-2-7-19-8-5-12(6-9-19)18-15(20)13-10-11(16)3-4-14(13)17/h3-4,10,12H,2,5-9H2,1H3,(H,18,20)
• InChI Key: ATVACTMIMBRPDL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O
• Molecular Weight: 315.2 g/mol

Description

2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide, also known as ABT-089, is a chemical compound that belongs to the class of benzamide derivatives. It was first synthesized in the late 1990s by Abbott Laboratories and has since been extensively studied for its potential use in treating cognitive disorders such as Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia.

Mechanism of Action

2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide acts as a selective agonist of the alpha-4-beta-2 nicotinic acetylcholine receptor (nAChR). This receptor is involved in the regulation of cognitive function, and its activation has been shown to improve memory and attention in animal models. 2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide's selectivity for this receptor subtype makes it a promising candidate for the treatment of cognitive disorders.
Biochemical and Physiological Effects:
2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide has been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and norepinephrine, in animal models. These effects are thought to be responsible for its cognitive-enhancing properties. 2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide has also been shown to have a low potential for abuse and addiction, making it a safer alternative to other cognitive-enhancing drugs such as amphetamines.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide's selectivity for the alpha-4-beta-2 nAChR makes it a useful tool for studying the role of this receptor subtype in cognitive function. However, its effects on other neurotransmitter systems may complicate the interpretation of experimental results. Additionally, its low solubility in water may make it difficult to administer in certain experimental paradigms.

Future Directions

There are several potential future directions for research on 2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide. One area of interest is the development of more potent and selective analogs of the compound that could be used as therapeutic agents for cognitive disorders. Another area of interest is the investigation of the molecular mechanisms underlying 2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide's effects on neurotransmitter release and cognitive function. Finally, 2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide's potential as a treatment for other neurological and psychiatric disorders such as depression and anxiety should be explored.

Scientific Research Applications

2,5-dichloro-N-(1-propyl-4-piperidinyl)benzamide has been extensively studied for its potential use in treating cognitive disorders. In preclinical studies, it has been shown to enhance cognitive function and improve memory in animal models of Alzheimer's disease and ADHD. It has also been shown to have potential as an antipsychotic agent in animal models of schizophrenia.